Cas no 110683-75-5 (4H-1-Benzopyran-2-carboxylic acid, 8-nitro-4-oxo-, ethyl ester)

4H-1-Benzopyran-2-carboxylic acid, 8-nitro-4-oxo-, ethyl ester is a nitro-substituted benzopyran derivative with potential applications in synthetic organic chemistry and pharmaceutical research. The compound features a benzopyran core functionalized with a nitro group at the 8-position and an ester moiety at the 2-position, enhancing its reactivity for further derivatization. The presence of the 4-oxo group contributes to its electrophilic character, making it a useful intermediate for constructing heterocyclic frameworks. Its ethyl ester group improves solubility in organic solvents, facilitating purification and handling. This compound may serve as a precursor for developing biologically active molecules or as a scaffold in medicinal chemistry studies.

4H-1-Benzopyran-2-carboxylic acid, 8-nitro-4-oxo-, ethyl ester structure

110683-75-5 structure

Product Name:4H-1-Benzopyran-2-carboxylic acid, 8-nitro-4-oxo-, ethyl ester

CAS No:110683-75-5

MF:C₁₂H₉NO₆

MW:263.202963590622

MDL:MFCD22124961

CID:1194858

PubChem ID:10084099

Update Time:2025-06-07

4H-1-Benzopyran-2-carboxylic acid, 8-nitro-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- 4H-1-Benzopyran-2-carboxylic acid, 8-nitro-4-oxo-, ethyl ester
- ethyl 8-nitro-4-oxochromene-2-carboxylate
- GECOLABOBGRIGY-UHFFFAOYSA-N
- SY332654
- 8-NITRO-4-OXO-4H-1-BENZOPYRAN-2-CARBOXYLIC ACID ETHYL ESTER
- WS-00903
- SCHEMBL4249992
- Ethyl 8-nitro-4-oxo-4H-chromene-2-carboxylate
- Ethyl 8-nitro-4-oxo-4H-benzopyran-2-carboxylate
- MFCD22124961
- DTXSID50435404
- 110683-75-5
- D86421
- 8-nitro-2-ethoxycarbonyl-4-oxo-4H-1-benzopyran
- MDL： MFCD22124961
- Inchi： 1S/C12H9NO6/c1-2-18-12(15)10-6-9(14)7-4-3-5-8(13(16)17)11(7)19-10/h3-6H,2H2,1H3
- InChI Key： GECOLABOBGRIGY-UHFFFAOYSA-N
- SMILES： O1C(C(=O)OCC)=CC(C2C=CC=C(C1=2)[N+](=O)[O-])=O

Computed Properties

Exact Mass: 263.04297
Monoisotopic Mass: 263.04298701g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 438
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 98.4Å²

Experimental Properties

PSA: 95.74
LogP: 2.40110

4H-1-Benzopyran-2-carboxylic acid, 8-nitro-4-oxo-, ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM299636-100mg	Ethyl 8-nitro-4-oxo-4H-chromene-2-carboxylate	110683-75-5	97%	100mg	$***	2023-04-03
Chemenu	CM299636-250mg	Ethyl 8-nitro-4-oxo-4H-chromene-2-carboxylate	110683-75-5	97%	250mg	$***	2023-04-03
Chemenu	CM299636-1g	Ethyl 8-nitro-4-oxo-4H-chromene-2-carboxylate	110683-75-5	97%	1g	$***	2023-04-03
A2B Chem LLC	AD77590-1g	8-NITRO-4-OXO-4H-1-BENZOPYRAN-2-CARBOXYLIC ACID ETHYL ESTER	110683-75-5	98%	1g	$760.00	2024-04-20
eNovation Chemicals LLC	D963494-500mg	8-NITRO-4-OXO-4H-1-BENZOPYRAN-2-CARBOXYLIC ACID ETHYL ESTER	110683-75-5	95%	500mg	$570	2024-06-07
eNovation Chemicals LLC	D963494-1g	8-NITRO-4-OXO-4H-1-BENZOPYRAN-2-CARBOXYLIC ACID ETHYL ESTER	110683-75-5	95%	1g	$815	2024-06-07
eNovation Chemicals LLC	D963494-100mg	8-NITRO-4-OXO-4H-1-BENZOPYRAN-2-CARBOXYLIC ACID ETHYL ESTER	110683-75-5	95%	100mg	$320	2025-02-20
eNovation Chemicals LLC	D963494-500mg	8-NITRO-4-OXO-4H-1-BENZOPYRAN-2-CARBOXYLIC ACID ETHYL ESTER	110683-75-5	95%	500mg	$815	2025-02-20
eNovation Chemicals LLC	D963494-1g	8-NITRO-4-OXO-4H-1-BENZOPYRAN-2-CARBOXYLIC ACID ETHYL ESTER	110683-75-5	95%	1g	$1165	2025-02-20
eNovation Chemicals LLC	D963494-250mg	8-NITRO-4-OXO-4H-1-BENZOPYRAN-2-CARBOXYLIC ACID ETHYL ESTER	110683-75-5	95%	250mg	$580	2025-02-20